4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2,3-dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C19H19N3O3/c1-23-13-7-4-6-12(10-13)15-11-16(22-19(20)21-15)14-8-5-9-17(24-2)18(14)25-3/h4-11H,1-3H3,(H2,20,21,22)
• InChI Key: AJJZVLXQOZAIHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NC(=N2)N)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine, also known as 4-DMPP, is a synthetic compound with a wide array of applications in scientific research. It is a useful tool for studying the biochemical and physiological effects of various drugs and compounds. 4-DMPP is also used to study the mechanism of action of drugs and other compounds. In addition, 4-DMPP has been used in laboratory experiments to study the effects of various drugs and compounds on living organisms.

Mechanism of Action

The mechanism of action of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed that 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine binds to certain proteins in the body, which in turn triggers a cascade of biochemical reactions. These reactions can result in the production of hormones, neurotransmitters, and other molecules that may affect the body in a variety of ways.
Biochemical and Physiological Effects
4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been shown to have a variety of biochemical and physiological effects. In laboratory studies, 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been shown to inhibit the enzyme monoamine oxidase (MAO). This inhibition of MAO can lead to an increase in the levels of certain neurotransmitters, such as dopamine, serotonin, and norepinephrine. In addition, 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine in laboratory experiments has several advantages. First, it is relatively easy to synthesize and is readily available. Second, it is stable and can be stored for long periods of time. Third, it is relatively non-toxic and has minimal side effects. Finally, it is a useful tool for studying the biochemical and physiological effects of various drugs and compounds.
However, there are also some limitations to the use of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine in laboratory experiments. First, the mechanism of action of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is not yet fully understood. Second, the effects of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine on living organisms are not yet fully understood. Third, 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is not approved for use in humans.

Future Directions

There are several potential future directions for the use of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine in scientific research. First, further research is needed to better understand the mechanism of action of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine. Second, further research is needed to better understand the effects of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine on living organisms. Third, further research is needed to develop new and improved methods of synthesizing 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine. Fourth, further research is needed to develop new and improved methods of using 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine in laboratory experiments. Finally, further research is needed to develop new and improved applications for 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine in scientific research.

Synthesis Methods

4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is synthesized using a multi-step process. The first step involves the reaction of 2,3-dimethoxyphenylhydrazine and 3-methoxyphenylhydrazine in the presence of an acid catalyst. This reaction yields 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine. The second step involves the reaction of 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine with a base to yield the desired compound. Finally, the compound is purified using chromatographic techniques.

Scientific Research Applications

4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been used in scientific research to study the biochemical and physiological effects of various drugs and compounds. It has been used in experiments to study the mechanism of action of drugs and other compounds. In addition, 4-(2,3-Dimethoxyphenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been used in laboratory experiments to study the effects of various drugs and compounds on living organisms.